Cas no 843650-51-1 (2-Pyridinecarboxamide,5-[2-[[(ethylamino)carbonyl]amino]-7-(2-pyrimidinyl)-1H-benzimidazol-5-yl]-)

• Product name: 2-Pyridinecarboxamide,5-[2-[[(ethylamino)carbonyl]amino]-7-(2-pyrimidinyl)-1H-benzimidazol-5-yl]-
• CAS No: 843650-51-1
• MF: C₂₀H₁₈N₈O₂
• MW: 402.40932226181
• CID: 1823200
• PubChem ID: 44599298

2-Pyridinecarboxamide,5-[2-[[(ethylamino)carbonyl]amino]-7-(2-pyrimidinyl)-1H-benzimidazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,5-[2-[[(ethylamino)carbonyl]amino]-7-(2-pyrimidinyl)-1H-benzimidazol-5-yl]-
• DTXSID601116339
• CHEMBL3264031
• 843650-51-1
• 5-[2-[[(Ethylamino)carbonyl]amino]-7-(2-pyrimidinyl)-1H-benzimidazol-5-yl]-2-pyridinecarboxamide
• SCHEMBL10046981

• Inchi： InChI=1S/C20H18N8O2/c1-2-22-20(30)28-19-26-15-9-12(11-4-5-14(17(21)29)25-10-11)8-13(16(15)27-19)18-23-6-3-7-24-18/h3-10H,2H2,1H3,(H2,21,29)(H3,22,26,27,28,30)
• InChI Key： OGVKFHAEUUNZNJ-UHFFFAOYSA-N
• SMILES： CCNC(=O)NC1=NC2=C(C=C(C=C2N1)C3=CN=C(C=C3)C(=O)N)C4=NC=CC=N4

Computed Properties

• Exact Mass: 402.15527185g/mol
• Monoisotopic Mass: 402.15527185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 0.9